Cas no 132407-65-9 (1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde)

1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde structure
132407-65-9 structure
Product Name:1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde
CAS No:132407-65-9
MF:C11H8FNO
MW:189.185726165771
MDL:MFCD01443629
CID:91696
PubChem ID:1489915
Update Time:2025-04-18

1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde
    • 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
    • 1-(2-Fluoro-phenyl)-1H-pyrrole-2-carbaldehyde
    • 1-(o-fluorophenyl)pyrrole 2-aldehyde
    • AC1LSLA1
    • AC1Q4MYM
    • ACMC-20apcq
    • N-(2-fluorophenyl)pyrrole-2-carbaldehyde
    • N-(2-fluorophenyl)pyrrole-2-carboxaldehyde
    • SBB010791
    • 1-(2-fluorophenyl)-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
    • 1-(2-Fluorophenyl)pyrrole-2-carboxaldehyde95%
    • 1-(2-Fluorophenyl)pyrrole-2-carboxaldehyde
    • EN300-6502434
    • MFCD01443629
    • FT-0729244
    • J-503015
    • SCHEMBL5972069
    • 132407-65-9
    • 12M-041
    • 1-(2-fluorophenyl)pyrrole-2-carbaldehyde
    • SB62372
    • W16363
    • AB01316504-02
    • 1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde, AldrichCPR
    • DTXSID10363411
    • BB 0217780
    • InChI=1/C11H8FNO/c12-10-5-1-2-6-11(10)13-7-3-4-9(13)8-14/h1-8
    • CS-0116583
    • NCGC00320004-01
    • AKOS000101225
    • 1H-Pyrrole-2-carboxaldehyde, 1-(2-fluorophenyl)-
    • BBL022059
    • STK894777
    • MDL： MFCD01443629
    • Inchi： 1S/C11H8FNO/c12-10-5-1-2-6-11(10)13-7-3-4-9(13)8-14/h1-8H
    • InChI Key： OZPMLPOKUHSRIC-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1N1C=CC=C1C=O

Computed Properties

  • Exact Mass: 189.05900
  • Monoisotopic Mass: 189.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22A^2

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.15
  • Boiling Point: 310.6°C at 760 mmHg
  • Flash Point: 141.6°C
  • Refractive Index: 1.558
  • PSA: 22.00000
  • LogP: 2.42890
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde Pricemore >>

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1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde Production Method

1-(2-Fluorophenyl)-1H-pyrrole-2-carbaldehyde Related Literature

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